N-(3-methylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C20H19N3O2/c1-14-6-8-16(9-7-14)18-10-11-20(25)23(22-18)13-19(24)21-17-5-3-4-15(2)12-17/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key: KWHXCZJVSCPNJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

N-(3-methylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical formula, C22H20N2O2.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in inflammatory and cancerous processes. It may also work by reducing oxidative stress in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and cancer cell growth in vitro. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-methylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide in lab experiments include its anti-inflammatory and anti-cancer properties, as well as its potential use in the treatment of neurodegenerative diseases. However, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are many future directions for research on N-(3-methylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide. One direction is to further investigate its mechanism of action and potential use in the treatment of neurodegenerative diseases. Another direction is to study its safety and efficacy in animal models and clinical trials. Additionally, it may be useful to investigate its potential use in combination with other drugs for the treatment of inflammation and cancer.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide involves the reaction between 3-(4-methylphenyl)-6-oxopyridazine-1-carboxylic acid and 3-methylphenylamine in the presence of a coupling reagent. This reaction results in the formation of the desired compound, which can be purified using various methods such as column chromatography.

Scientific Research Applications

N-(3-methylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide has been studied for its potential use in scientific research. It has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.